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Compound of Interest

Compound Name: HEC96719

Cat. No.: B12405561 Get Quote

As an investigational farnesoid X receptor (FXR) agonist, HEC96719 requires meticulous

handling and disposal procedures to ensure the safety of laboratory personnel and prevent

environmental contamination.[1] Due to its status as a research compound, a specific Safety

Data Sheet (SDS) with detailed disposal instructions is not readily available. Therefore, the

following procedures are based on established best practices for the disposal of investigational

drugs and potent chemical waste in a laboratory setting.[1][2][3]

Hazard Assessment and Personal Protective
Equipment (PPE)
Given that HEC96719 is a biologically active molecule, it should be handled as a potent

compound. While specific toxicity data is unavailable, known side effects of FXR agonists can

include gastrointestinal issues, itching, and potential effects on lipid metabolism.[2][4]

Therefore, appropriate PPE is crucial to minimize exposure.

Recommended Personal Protective Equipment:
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Activity Recommended PPE Rationale

Weighing and Dispensing

(Powders)

- Full-face powered air-

purifying respirator (PAPR) or

a properly fitted N95 respirator

within a chemical fume hood-

Disposable solid-front lab coat

with tight-fitting cuffs- Double

nitrile gloves- Safety glasses or

goggles

High risk of aerosolization and

inhalation of potent powders,

necessitating respiratory

protection and multiple layers

of skin protection.[3]

Solution Preparation

- Work within a certified

chemical fume hood- Lab coat-

Safety glasses with side

shields or chemical splash

goggles- Nitrile gloves

Reduced risk of aerosolization

compared to handling

powders, but potential for

splashes and spills requires

containment and eye

protection.[3]

General Laboratory Operations
- Lab coat- Safety glasses-

Nitrile gloves

Standard laboratory practice to

protect against incidental

contact with the compound.[5]

[6]

Step-by-Step Disposal Protocol
The disposal of HEC96719 must comply with all federal, state, and local regulations for

hazardous waste.[1] The primary method for the disposal of investigational pharmaceutical

waste is incineration by a licensed hazardous waste contractor.[2][5]

Protocol for HEC96719 Waste Disposal:

Segregation of Waste:

Do not mix HEC96719 waste with non-hazardous laboratory trash.

Segregate different forms of waste (e.g., solid, liquid, sharps) into separate, compatible

containers.
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Container Selection and Labeling:

Solid Waste (e.g., contaminated gloves, weigh boats, paper towels): Collect in a

designated, leak-proof container with a secure lid.

Liquid Waste (e.g., unused solutions): Use a sealed, compatible container (e.g., glass or

polyethylene). Ensure the container material is compatible with any solvents used.

Sharps Waste (e.g., contaminated needles, pipette tips): Place in a designated, puncture-

resistant sharps container.

Labeling: All waste containers must be clearly labeled with a "HAZARDOUS WASTE" tag.

The label must include:

The full chemical name: "HEC96719" (no abbreviations).

The name of the Principal Investigator (PI).

The laboratory location (building and room number).

Contact information for the research team.

An indication of the contents (e.g., "Solid waste contaminated with HEC96719,"

"Aqueous solution of HEC96719").

Storage in a Satellite Accumulation Area (SAA):

Store all labeled hazardous waste containers in a designated Satellite Accumulation Area

(SAA) within the laboratory.[2]

The SAA should be in a location that is under the control of the laboratory personnel, away

from general traffic, and ideally in secondary containment to prevent spills.

Keep waste containers securely closed except when adding waste.

Conduct and document weekly inspections of the SAA to check for leaks or container

degradation.[2]
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Arranging for Disposal:

Once a waste container is full, or if waste will no longer be generated, contact your

institution's Environmental Health and Safety (EHS) office to arrange for pickup.

Follow your institution's specific procedures for requesting a hazardous waste pickup,

which may involve submitting an online or paper form.[2]

EHS will then transport the waste to a licensed facility for proper disposal, typically via

incineration.[2][5]

Quantitative Disposal Data
Specific quantitative data for HEC96719, such as reportable quantities or concentration limits

for disposal, are not available as it is an investigational compound. The following table provides

a template for the types of quantitative data that should be established in consultation with your

institution's EHS department and in accordance with local regulations.

Parameter Value Notes

EPA Hazardous Waste Code To be determined by EHS

Based on the characteristics of

the waste (e.g., toxicity,

reactivity). For a research

compound, this will likely be

determined by institutional

policy.

Reportable Quantity (RQ) Not Established

As an investigational drug, a

specific RQ under CERCLA is

unlikely to be listed. All

quantities should be treated as

hazardous.

Maximum Satellite

Accumulation Quantity

55 gallons (for non-acute

waste) or 1 quart (for acutely

hazardous waste)

This is a general federal

guideline. Your institution may

have more stringent limits.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of HEC96719.

Preparation & Handling

Waste Segregation

Containment & Labeling

Storage & Pickup

Generation of HEC96719 Waste

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Segregate Waste by Type

Solid Waste Liquid Waste Sharps Waste

Use Labeled, Sealed Container for Solids Use Labeled, Compatible Container for Liquids Use Labeled, Puncture-Proof Sharps Container

Store in Designated
Satellite Accumulation Area (SAA)

Weekly SAA Inspection

Request EHS Pickup When Full

Disposal by Licensed Contractor
(Incineration)

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b12405561?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405561?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe disposal of HEC96719 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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